Cas no 40057-27-0 (3-amino-1,1-dioxo-1λ?-thiolane-3-carboxylic acid)

• Product Name: 3-amino-1,1-dioxo-1λ?-thiolane-3-carboxylic acid
• CAS No: 40057-27-0
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• MDL: MFCD11975932
• CID: 925231
• PubChem ID: 63166517
• Update Time: 2025-10-31

3-amino-1,1-dioxo-1λ?-thiolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1,1-dioxo-tetrahydro-1l6-thiophene-3-carboxylic acid
• 3-Amino-1,1-dioxo-tetrahydro-1l6-thiophene-3-carbo
• 3-amino-1,1-dioxo-1lambda-thiolane-3-carboxylic acid
• 3-Amino-1,1-dioxothiolane-3-carboxylic acid
• 3-amino-1,1-dioxo-1λ?-thiolane-3-carboxylic acid

• MDL： MFCD11975932
• Inchi： 1S/C5H9NO4S/c6-5(4(7)8)1-2-11(9,10)3-5/h1-3,6H2,(H,7,8)
• InChI Key： XEUBUJIFAOGRJM-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)O)(C1)N)(=O)=O

Computed Properties

• Exact Mass: 179.02522894g/mol
• Monoisotopic Mass: 179.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: -4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-1,1-dioxo-1λ?-thiolane-3-carboxylic acid

3-Amino-1,1-dioxo-1λ^?-thiolane-3-carboxylic Acid (CAS No. 40057-27-0): A Comprehensive Overview

3-Amino-1,1-dioxo-1λ^?-thiolane-3-carboxylic acid (CAS No. 40057-27-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 3-aminothietan-3-carboxylic acid 1,1-dioxide, is characterized by its unique structural features and chemical properties, which make it a valuable building block in various synthetic pathways and biological applications.

The molecular formula of 3-amino-1,1-dioxo-1λ^?-thiolane-3-carboxylic acid is C₅H₉N₂O₄S, and its molecular weight is approximately 187.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents. Its chemical structure includes an amino group, a carboxylic acid group, and a thietane ring with a dioxo substitution, which imparts unique reactivity and stability properties.

In recent years, 3-amino-1,1-dioxo-1λ^?-thiolane-3-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a precursor in the synthesis of biologically active molecules. The thietane ring system provides a rigid scaffold that can be functionalized to introduce various substituents, making it an attractive starting material for the design of novel therapeutic agents.

A notable example of the application of 3-amino-1,1-dioxo-1λ^?-thiolane-3-carboxylic acid is in the development of antibiotics. Researchers have explored its use in the synthesis of β-lactamase inhibitors, which are crucial for overcoming antibiotic resistance. By modifying the amino and carboxylic acid groups, scientists have been able to create derivatives with enhanced inhibitory activity against resistant bacterial strains. This work has significant implications for addressing the growing global health challenge of antibiotic resistance.

Beyond antibiotics, 3-amino-1,1-dioxo-1λ^?-thiolane-3-carboxylic acid has also shown promise in the field of cancer research. Studies have demonstrated that certain derivatives of this compound exhibit antiproliferative activity against various cancer cell lines. The unique structural features of the thietane ring system allow for the design of molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues. This selective targeting is crucial for developing more effective and safer cancer therapies.

In addition to its pharmaceutical applications, 3-amino-1,1-dioxo-1λ^?-thiolane-3-carboxylic acid has been investigated for its potential use in materials science. The compound's ability to form stable complexes with metal ions makes it a valuable ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, including gas storage, catalysis, and drug delivery systems.

The synthetic accessibility of 3-amino-1,1-dioxo-1λ^?-thiolane-3-carboxylic acid has further contributed to its popularity in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common method involves the reaction of 2-chloroacetic acid with thiourea followed by oxidation to form the dioxo derivative. This synthetic pathway provides high yields and good purity, making it suitable for both academic research and industrial applications.

The physical and chemical properties of 3-amino-1,1-dioxo-1λ^?-thiolane-3-carboxylic acid have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the compound's structure and behavior in different environments. For example, NMR spectroscopy has revealed the dynamic nature of the thietane ring system and its interactions with solvent molecules.

In conclusion, 3-amino-1,1-dioxo-1λ^?-thiolane-3-carboxylic acid (CAS No. 40057-27-0) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for researchers working on drug discovery, materials science, and other related fields. As ongoing research continues to uncover new possibilities for this compound, its importance in scientific advancements is likely to grow even further.